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Compound of Interest

Compound Name: Benzyl 4-bromobutanoate

Cat. No.: B159757

An In-depth Technical Overview of Benzyl 4-bromobutanoate For Researchers, Scientists,
and Drug Development Professionals

This document provides core technical data for Benzyl 4-bromobutanoate, a compound
utilized in organic synthesis, particularly as an intermediate in the production of
pharmaceuticals, agrochemicals, and fragrances.[1]

Physicochemical Properties

The fundamental molecular characteristics of Benzyl 4-bromobutanoate are summarized
below. This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.
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Property Value

Molecular Formula C11H13BrO2[1][2]
Molecular Weight 257.12 g/mol [2][3]

CAS Number 126430-46-4[2][4]
Appearance Colorless liquid[1]
Boiling Point 314.3°C at 760 mmHg[1]
Density 1.364 g/cm3[1][3]

Flash Point 143.9°C[1]

Refractive Index 1.54[1]

Chemical Structure

The molecular structure of Benzyl 4-bromobutanoate consists of a benzyl ester of 4-
bromobutanoic acid. The connectivity of the atoms is illustrated in the diagram below.

Caption: 2D representation of Benzyl 4-bromobutanoate.

Experimental Protocol: Synthesis

A common laboratory synthesis method for Benzyl 4-bromobutanoate involves the reaction of
4-bromobutanoy! chloride with benzyl alcohol.[3][5]

Workflow for Synthesis

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://wap.guidechem.com/dictionary/en/126430-46-4.html
https://www.calpaclab.com/benzyl-4-bromobutanoate-min-98-100-mg/ala-b190403-100mg
https://www.calpaclab.com/benzyl-4-bromobutanoate-min-98-100-mg/ala-b190403-100mg
https://m.chemicalbook.com/ProductChemicalPropertiesCB5691593_EN.htm
https://www.calpaclab.com/benzyl-4-bromobutanoate-min-98-100-mg/ala-b190403-100mg
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-4-bromobutanoate
https://wap.guidechem.com/dictionary/en/126430-46-4.html
https://wap.guidechem.com/dictionary/en/126430-46-4.html
https://wap.guidechem.com/dictionary/en/126430-46-4.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5691593_EN.htm
https://wap.guidechem.com/dictionary/en/126430-46-4.html
https://wap.guidechem.com/dictionary/en/126430-46-4.html
https://www.benchchem.com/product/b159757?utm_src=pdf-body
https://www.benchchem.com/product/b159757?utm_src=pdf-body
https://www.benchchem.com/product/b159757?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5691593_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5691593.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

4-Bromobutanoyl chloride Benzyl alcohol
N\ /
Wrocesi/

Dissolve reactants in Dichloromethane

:

Add Potassium Carbonate

:

React for 2 hours

:

Aqueous Workup (Water & Brine Wash)

:

Dry with Anhydrous MgSOa

:

Evaporate Solvent

Product

Benzyl 4-bromobutanoate (Colorless Oil)

Click to download full resolution via product page

Caption: General workflow for the synthesis of Benzyl 4-bromobutanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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